Cas no 30358-69-1 (Tetradecanoicacid, (1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-9a-(acetyloxy)-3-formyl-1a,1b,4,4a,5,7a,7b,8,9,9a-decahydro-4a,7b-dihydroxy-1,1,6,8-tetramethyl-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]azulen-9-ylester)

• Product Name: Tetradecanoicacid, (1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-9a-(acetyloxy)-3-formyl-1a,1b,4,4a,5,7a,7b,8,9,9a-decahydro-4a,7b-dihydroxy-1,1,6,8-tetramethyl-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]azulen-9-ylester
• CAS No: 30358-69-1
• Molecular Formula: C₃₆H₅₄O₈
• Molecular Weight: 614.81
• CID: 322911
• PubChem ID: 16219903

Tetradecanoicacid, (1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-9a-(acetyloxy)-3-formyl-1a,1b,4,4a,5,7a,7b,8,9,9a-decahydro-4a,7b-dihydroxy-1,1,6,8-tetramethyl-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]azulen-9-ylester Properties

Names and Identifiers

• Tetradecanoicacid, (1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-9a-(acetyloxy)-3-formyl-1a,1b,4,4a,5,7a,7b,8,9,9a-decahydro-4a,7b-dihydroxy-1,1,6,8-tetramethyl-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]azulen-9-ylester
• Tetradecanoic acid, 9a-(acetyloxy)-3-formyl-1a,1b,4,4a,5,7a,7b,8,9,9a-decahydro-4a,7b-dihydroxy-1,1,6,8-tetramethyl-5-oxo-1H-cyclopropa(3,4)benz(1,2-e)azulen-9-yl ester, (1aR-(1aalpha,1bbeta,4abeta,7aalpha,7balpha,8alpha,9beta,9aalpha))-
• 20-Deoxy-20-oxophorbol 12-myristate 13-acetate
• 20-OXO-20-DEOXYPHORBOL 12-MYRISTATE 13-ACETATE
• Tetradecanoicacid, (1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-9a-(acetyloxy)-3-formyl-1a,1b,4,4a,5,7a,7b,...
• Tetradecanoicacid, (1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-9a-(acetyloxy)-3-formyl-1a,1b,4,4a,5,7a,7b,8,9,9a-decahydro-4a,7b-dihydrox
• CHEMBL3586016
• 30358-69-1
• J-017926
• Phorbol,20-oxo-20-deoxy 12-myristate 13-acetate,4beta
• [(1S,2S,6R,10S,11R,13S,14R,15R)-13-acetyloxy-8-formyl-1,6-dihydroxy-4,12,12,15-tetramethyl-5-oxo-14-tetracyclo[8.5.0.02,6.011,13]pentadeca-3,8-dienyl] tetradecanoate
• DTXSID10952703
• 9a-(acetyloxy)-3-formyl-4a,7b-dihydroxy-1,1,6,8-tetramethyl-5-oxo-1a,1b,4,4a,5,7a,7b,8,9,9a-decahydro-1H-cyclopropa[3,4]benzo[1,2-e]azulen-9-yl tetradecanoate

• InChIKey： AHLWZBVXSWOPPL-UHFFFAOYSA-N
• Inchi： InChI=1S/C36H54O8/c1-7-8-9-10-11-12-13-14-15-16-17-18-29(39)43-32-24(3)35(42)27(30-33(5,6)36(30,32)44-25(4)38)20-26(22-37)21-34(41)28(35)19-23(2)31(34)40/h19-20,22,24,27-28,30,32,41-42H,7-18,21H2,1-6H3
• SMILES： CCCCCCCCCCCCCC(OC1C2(C(C)(C)C2C2C=C(C=O)CC3(O)C(=O)C(C)=CC3C2(O)C1C)OC(C)=O)=O

Computed Properties

• Exact Mass: 614.38186868g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 17
• Monoisotopic Mass: 614.38186868g/mol
• Heavy Atom Count: 44
• Complexity: 1180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.1
• Topological Polar Surface Area: 127Ų

Experimental Properties

• LogP: 5.95950
• PSA: 127.20000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tigliane and ingenane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tigliane and ingenane diterpenoids